Cas no 895017-06-8 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-acetamidophenyl)acetamide
• CAS No: 895017-06-8
• MF: C₂₁H₁₇ClN₆O₃
• MW: 436.8510825634
• CID: 6134490
• PubChem ID: 16799472
• Update Time: 2025-10-23

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-acetamidophenyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-[4-(acetylamino)phenyl]-1-(3-chlorophenyl)-1,4-dihydro-4-oxo-
• N-(4-acetamidophenyl)-2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• F2514-0203
• 895017-06-8
• 2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-acetamidophenyl)acetamide
• AKOS024655295
• N-(4-acetamidophenyl)-2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• Inchi： 1S/C21H17ClN6O3/c1-13(29)25-15-5-7-16(8-6-15)26-19(30)11-27-12-23-20-18(21(27)31)10-24-28(20)17-4-2-3-14(22)9-17/h2-10,12H,11H2,1H3,(H,25,29)(H,26,30)
• InChI Key： UKQBOXOYKYDQFC-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(NC(C)=O)C=C2)=O)C(=O)C2C=NN(C3=CC=CC(Cl)=C3)C=2N=1

Computed Properties

• Exact Mass: 436.1050661g/mol
• Monoisotopic Mass: 436.1050661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 12.88±0.70(Predicted)

Additional information on 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-acetamidophenyl)acetamide

Professional Introduction to Compound with CAS No. 895017-06-8 and Product Name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-acetamidophenyl)acetamide

The compound in question, identified by the CAS No. 895017-06-8, is a highly specialized molecule with a complex chemical structure that has garnered significant attention in the field of pharmaceutical research. The product name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-acetamidophenyl)acetamide highlights its unique composition and potential biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical properties, its significance in medicinal chemistry, and its relevance to contemporary research advancements.

At the core of understanding this compound lies its intricate molecular framework. The presence of multiple heterocyclic rings, including a pyrazolo[3,4-d]pyrimidine core, contributes to its structural complexity and potential for diverse biological interactions. The 3-chlorophenyl substituent and the acetamidophenyl group appended to the pyrimidine scaffold are particularly noteworthy, as they introduce functionalities that can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Such structural features are often exploited in drug design to achieve specific target interactions.

In recent years, the exploration of pyrazolo[3,4-d]pyrimidine derivatives has seen remarkable progress due to their demonstrated efficacy in various therapeutic applications. These compounds have been extensively studied for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The specific derivative under discussion incorporates an acetamide moiety, which is a common pharmacophore known for its ability to enhance binding affinity and metabolic stability. This structural element is particularly relevant in the context of developing novel small-molecule drugs that can interact with biological targets with high precision.

The CAS No. 895017-06-8 serves as a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized nomenclature is crucial for researchers who need to reference the molecule accurately across different studies and publications. The compound's full systematic name provides a detailed description of its chemical structure, including the positions and types of substituents attached to the core heterocyclic system. This level of detail is essential for chemists involved in synthetic chemistry and drug development.

One of the most compelling aspects of this compound is its potential therapeutic applications. The pyrazolo[3,4-d]pyrimidine scaffold is well-documented for its role in modulating enzyme activity and cellular signaling pathways. In particular, derivatives of this class have shown promise in inhibiting enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. Additionally, these compounds have been explored for their antitumor properties, with several preclinical studies indicating their ability to induce apoptosis in cancer cell lines.

The introduction of the 3-chlorophenyl group into the molecular structure may further enhance the compound's bioactivity by influencing its solubility and interactions with biological targets. Chlorinated aromatic rings are frequently employed in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. Furthermore, the acetamidophenyl substituent can contribute to hydrogen bonding interactions within biological macromolecules, thereby strengthening the compound's binding to its target receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like this one with greater accuracy before conducting expensive wet-lab experiments. Techniques such as molecular docking and quantum mechanical calculations allow scientists to model how the compound interacts with proteins and other biological targets at an atomic level. These computational methods have been instrumental in identifying lead compounds for further optimization and development.

The synthesis of such complex molecules presents significant challenges for organic chemists. However, modern synthetic methodologies have made it possible to construct intricate structures with high efficiency and yield. The preparation of this particular compound likely involves multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. Advances in green chemistry principles have also encouraged researchers to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion, the compound identified by CAS No. 895017-06-8 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including the pyrazolo[3,4-d]pyrimidine core, 3-chlorophenyl substituent, and acetamidophenyl group, make it a versatile molecule with potential applications across multiple therapeutic areas. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.